Cas no 634569-32-7 (1-(4-chlorophenyl)-7-fluoro-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 1-(4-chlorophenyl)-7-fluoro-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 634569-32-7
• MF: C₂₂H₁₂ClFN₂O₃
• MW: 406.793687820435
• CID: 6005409
• PubChem ID: 4708858
• Update Time: 2025-08-01

1-(4-chlorophenyl)-7-fluoro-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-7-fluoro-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• 1-(4-chlorophenyl)-7-fluoro-2-pyridin-2-yl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 1-(4-chlorophenyl)-7-fluoro-1,2-dihydro-2-(2-pyridinyl)-
• 1-(4-chlorophenyl)-7-fluoro-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• 634569-32-7
• Z339407560
• AKOS002311806
• F3227-0081
• AKOS016112839

• Inchi： 1S/C22H12ClFN2O3/c23-13-6-4-12(5-7-13)19-18-20(27)15-11-14(24)8-9-16(15)29-21(18)22(28)26(19)17-3-1-2-10-25-17/h1-11,19H
• InChI Key： HZKFRDAVGVHVAD-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=C2)C(C2=CC=C(Cl)C=C2)C2C(=O)C3=CC(F)=CC=C3OC=2C1=O

Computed Properties

• Exact Mass: 406.0520481g/mol
• Monoisotopic Mass: 406.0520481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 59.5Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 561.1±50.0 °C(Predicted)
• pka: 3.77±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 1-(4-chlorophenyl)-7-fluoro-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Introduction to 1-(4-Chlorophenyl)-7-Fluoro-2-(Pyridin-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 634569-32-7)

1-(4-Chlorophenyl)-7-fluoro-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 634569-32-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromeno[2,3-c]pyrroles and is characterized by its unique structural features, including a chlorophenyl group, a fluorine atom, and a pyridine ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The chlorophenyl group and fluorine atom are known to enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. The pyridine ring further adds to the compound's pharmacological profile by providing additional binding sites for interactions with biological targets. Recent studies have highlighted the importance of these structural features in modulating the compound's activity and selectivity.

In terms of its chemical structure, 1-(4-Chlorophenyl)-7-fluoro-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione is synthesized through a series of well-defined chemical reactions. The synthesis typically involves the condensation of a suitable chalcone derivative with a pyrrole precursor in the presence of an acid catalyst. The resulting intermediate is then subjected to further functionalization steps to introduce the chlorophenyl and fluorine substituents. This multi-step process ensures high purity and yield of the final product.

The biological activities of 1-(4-Chlorophenyl)-7-fluoro-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione have been extensively studied in various in vitro and in vivo models. One of the most notable findings is its potent antitumor activity against several cancer cell lines. In particular, it has shown significant efficacy against breast cancer cells by inducing apoptosis and inhibiting cell proliferation. Mechanistic studies have revealed that this compound targets key signaling pathways involved in cancer progression, such as the PI3K/Akt and MAPK pathways.

Additionally, 1-(4-Chlorophenyl)-7-fluoro-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione has demonstrated promising anti-inflammatory properties. In preclinical studies using animal models of inflammation, it effectively reduced inflammatory markers such as TNF-alpha and IL-6. This dual action against both cancer and inflammation makes it a valuable lead compound for further drug development.

The pharmacokinetic profile of 1-(4-Chlorophenyl)-7-fluoro-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione has also been investigated. It exhibits good oral bioavailability and a favorable half-life in vivo. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. Ongoing research is focused on optimizing its pharmacokinetic parameters to enhance its therapeutic potential.

In terms of safety and toxicity profiles, preliminary studies have shown that 1-(4-Chlorophenyl)-7-fluoro-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione has a favorable safety margin. It does not exhibit significant cytotoxicity towards normal cells at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to fully assess its safety profile before advancing to clinical trials.

Recent advancements in computational chemistry have also contributed to our understanding of 1-(4-Chlorophenyl)-7-fluoro-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione's mechanism of action. Molecular docking studies have identified potential binding sites on key protein targets involved in cancer and inflammation pathways. These insights are invaluable for guiding rational drug design efforts aimed at improving the compound's potency and selectivity.

In conclusion, 1-(4-Chlorophenyl)-7-fluoro-2-(pyridin-2-yl)-1H,2H,3H,9,dione (CAS No. 634569-32-7) represents a promising lead compound with significant potential for therapeutic applications in oncology and inflammatory diseases. Its unique chemical structure and favorable biological properties make it an attractive candidate for further preclinical and clinical development. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological profile for future clinical use.